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Compound of Interest

Compound Name: Succinic anhydride-d4

Cat. No.: B032885

Essential Safety and Handling Guide for Succinic
Anhydride-d4

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Succinic anhydride-d4. It includes
detailed personal protective equipment (PPE) requirements, step-by-step handling procedures,
and disposal plans to ensure a safe laboratory environment.

Succinic anhydride-d4 is a deuterated form of succinic anhydride.[1] It is a colorless to white
crystalline solid that is harmful if swallowed, causes severe skin burns and eye damage, and
may cause respiratory irritation and allergic reactions.[2][3][4][5][6] Adherence to the following
safety protocols is critical to minimize exposure and ensure safe handling.

Hazard Summary
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Hazard Statement

Classification

Harmful if swallowed

Acute Toxicity, Oral (Category 4)[4][6][7]

Causes severe skin burns and eye damage

Skin Corrosion (Sub-category 1B), Eye Damage
(Category 1)[6][8]

May cause respiratory irritation

Specific Target Organ Toxicity - Single Exposure
(Category 3)[2][4][5][6][7]

May cause an allergic skin reaction

Skin Sensitization (Category 1)[4][6][7]

May cause allergy or asthma symptoms or

breathing difficulties if inhaled

Respiratory Sensitization (Category 1)[4][6][7]

Physical Properties

Property

Value

Molecular Formula

C4D40O3[2][8]

Molecular Weight 104.10 g/mol [8]
Melting Point 118-120 °CJ8]
Boiling Point 261 °CJ[8]

Form Solid[8]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Succinic anhydride-d4 to
ensure the appropriate level of PPE is selected.[9] The following table summarizes the
recommended PPE.
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Body Part Recommended Equipment
Safety glasses with side shields, chemical
Eyes/Face )
safety goggles, or a face shield.[4][9][10][11]
Chemical-resistant gloves (e.g., Neoprene), a
flame-resistant lab coat, and closed-toe shoes.
Skin For tasks with a higher risk of splash, consider

coveralls (e.g., Tychem 2000) and a chemical-
resistant apron.[9][10][12]

Respiratory

Work in a well-ventilated area, preferably within
a chemical fume hood, to minimize dust
inhalation.[4][7][13] If ventilation is inadequate or
for large spills, a NIOSH-approved respirator
with an appropriate cartridge for organic vapors

and particulates is required.[7]

Experimental Workflow and Handling Procedures

The following diagram outlines the standard operating procedure for the safe handling of

Succinic anhydride-d4, from preparation to disposal.
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Safe Handling Workflow for Succinic anhydride-d4

Preparation

Review SDS

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Proceed to Handling

dling
\

Weigh Solid in Fume Hood

Carefully Transfer to Reaction Vessel

Keep Container Sealed When Not in Use

After Experiment

Cleanup & Spw Management

Decontaminate Glassware and Surfaces

\ 4

For Spills: Evacuate, Ventilate, and Use Absorbent

After Cleanup

Dis;‘: 'osal

Collect Waste in Labeled, Sealed Container

Contact Environmental Health & Safety for Pickup

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b032885?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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